Cas no 168968-41-0 (3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole
• CAS No: 168968-41-0
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 5580007
• PubChem ID: 56690480
• Update Time: 2025-10-28

3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 3-(2-chlorophenyl)-4-methyl-

• Inchi： 1S/C9H8ClN3/c1-13-6-11-12-9(13)7-4-2-3-5-8(7)10/h2-6H,1H3
• InChI Key： URXQIATWZMMHQM-UHFFFAOYSA-N
• SMILES： N1=CN(C)C(C2=CC=CC=C2Cl)=N1

Computed Properties

• Exact Mass: 193.041
• Monoisotopic Mass: 193.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 353.4±44.0 °C(Predicted)
• pka: 1.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole

Research Update on 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole (CAS: 168968-41-0): Recent Advances and Applications

The compound 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole (CAS: 168968-41-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. This heterocyclic compound, belonging to the 1,2,4-triazole class, has demonstrated potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have further elucidated its mechanism of action and explored its efficacy in preclinical models, paving the way for its potential development as a novel therapeutic agent.

One of the key areas of focus in recent research has been the antimicrobial activity of 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole. A 2023 study published in the Journal of Medicinal Chemistry investigated its inhibitory effects against a range of bacterial and fungal pathogens. The compound exhibited potent activity against Staphylococcus aureus and Candida albicans, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. Molecular docking studies suggested that its mechanism involves binding to key enzymes in microbial cell wall synthesis, thereby disrupting their growth and proliferation.

In the context of anticancer research, 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole has shown promise as a potential chemotherapeutic agent. A recent in vitro study demonstrated its ability to induce apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic apoptotic pathway. The compound was found to upregulate pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic Bcl-2. These findings, published in Bioorganic & Medicinal Chemistry Letters, highlight its potential as a scaffold for developing targeted cancer therapies.

Another notable advancement is the exploration of 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole in neurodegenerative diseases. A 2024 study reported its neuroprotective effects in a rodent model of Parkinson's disease. The compound was shown to reduce oxidative stress and inhibit the aggregation of α-synuclein, a hallmark of the disease. These effects were attributed to its ability to modulate the Nrf2/ARE pathway, which plays a critical role in cellular defense against oxidative damage.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production and derivatization of 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole. A novel green synthesis method, utilizing microwave-assisted reactions, was reported to significantly improve yield and reduce reaction times. This advancement, detailed in Organic Process Research & Development, addresses previous challenges associated with the compound's scalability and cost-effectiveness.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Ongoing research is exploring the development of prodrugs and nanoformulations to enhance its therapeutic profile.

In conclusion, 3-(2-chlorophenyl)-4-methyl-4H-1,2,4-triazole (CAS: 168968-41-0) represents a multifaceted compound with significant potential across various therapeutic areas. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for future drug development. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing existing limitations.